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Compound of Interest

Compound Name:

(2-

(Diethylcarbamoyl)phenyl)boronic

acid

Cat. No.: B160980 Get Quote

Essential Safety and Handling Guide for (2-
(Diethylcarbamoyl)phenyl)boronic Acid
This guide provides crucial safety and logistical information for the handling, use, and disposal

of (2-(Diethylcarbamoyl)phenyl)boronic acid. The following procedures are based on

established safety protocols for similar boronic acid compounds and are intended for use by

trained professionals in a laboratory setting.

Hazard Identification and Personal Protective
Equipment
(2-(Diethylcarbamoyl)phenyl)boronic acid and related compounds are associated with

several potential hazards. Appropriate personal protective equipment (PPE) is mandatory to

ensure user safety.

Summary of Potential Hazards:
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Hazard Type Description

Acute Oral Toxicity Harmful if swallowed.[1][2][3][4]

Skin Irritation Causes skin irritation.[2][5][6][7]

Eye Irritation Causes serious eye irritation.[2][5][6][7]

Respiratory Irritation May cause respiratory irritation.[2][6]

Aquatic Hazard
May cause long-lasting harmful effects to

aquatic life.[8]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles (compliant

with EN 166 or NIOSH

standards).[1][5][9] A face

shield may be required for

certain situations.[5]

Protects against dust particles

and splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber), tested

according to EN 374.[1][5]

Gloves should be inspected

before use and disposed of

properly.[3]

Prevents skin contact and

irritation.

Skin and Body Protection

Long-sleeved laboratory coat

and protective clothing.[5][9]

Protective boots may be

necessary for some

operations.[5]

Minimizes skin exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dusts are generated.[8][9] A

dust respirator is

recommended.[5]

Prevents inhalation of airborne

particles.

Operational and Handling Protocols
Proper handling and storage are critical to maintaining the stability of the compound and

ensuring a safe laboratory environment.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood with a local exhaust

system.[1][5][10]
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Avoid the formation of dust and aerosols.[1][2][10][11]

Do not eat, drink, or smoke in the handling area.[1][4]

Wash hands and face thoroughly after handling the material.[5][7]

Avoid contact with skin, eyes, and clothing.[2][5][11]

Storage Conditions:

Keep the container tightly closed.[2][5][6]

Store in a cool, dry, and dark place.[5]

The compound is hygroscopic; protect from moisture.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5][12]

First Aid and Emergency Procedures
Immediate and appropriate first aid is essential in the event of exposure.
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Exposure Route First Aid Measures

Ingestion

If swallowed, rinse the mouth with water (only if

the person is conscious).[1][2] Call a physician

or poison control center.[1][3][12]

Inhalation

Move the person to fresh air.[1][8] If not

breathing, give artificial respiration.[2][11] Seek

medical attention if symptoms persist.[1][9]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[2][6]

[9] Remove contaminated clothing and wash it

before reuse.[5][6] If skin irritation occurs, seek

medical advice.[5][6][9]

Eye Contact

Rinse cautiously with water for several minutes,

including under the eyelids.[1][5][9] Remove

contact lenses if present and easy to do.[5][8]

Continue rinsing and seek medical attention if

irritation persists.[5][6][9]

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment, including respiratory protection.

Avoid generating dust.[8]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[2]

Clean the affected area thoroughly.[8]

Do not let the product enter drains.[2][8]

Disposal Plan
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Dispose of (2-(Diethylcarbamoyl)phenyl)boronic acid and its containers in accordance with

all applicable federal, state, and local regulations.[13] Contact a licensed professional waste

disposal service for proper disposal.[13]

Caption: Workflow for the safe handling of (2-(Diethylcarbamoyl)phenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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